molecular formula C10H13NO3 B8814485 Ethyl 2-(3-methoxypyridin-2-yl)acetate CAS No. 91012-88-3

Ethyl 2-(3-methoxypyridin-2-yl)acetate

Cat. No.: B8814485
CAS No.: 91012-88-3
M. Wt: 195.21 g/mol
InChI Key: XILNZILJKRZCDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(3-methoxypyridin-2-yl)acetate is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

91012-88-3

Molecular Formula

C10H13NO3

Molecular Weight

195.21 g/mol

IUPAC Name

ethyl 2-(3-methoxypyridin-2-yl)acetate

InChI

InChI=1S/C10H13NO3/c1-3-14-10(12)7-8-9(13-2)5-4-6-11-8/h4-6H,3,7H2,1-2H3

InChI Key

XILNZILJKRZCDR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=C(C=CC=N1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of diisopropylamine (0.385 mL, 2.70 mmol) in THF (2 mL) at 0° C. was treated slowly with 1.6 M n-butyllithium in hexanes (1.69 mL, 2.70 mmol). The mixture was stirred for 15 min, then was added over 5 min to a stirred solution of 3-methoxy-2-picoline (0.133 g, 1.08 mmol) and diethyl carbonate (0.262 mL, 2.16 mmol) in THF (5 mL) at −78° C. After stirring for 45 min more, the cooling bath was removed and stirring was continued overnight at room temperature. The mixture was treated with saturated aqueous NH4Cl and diluted with EtOAc. The organic phase was separated, washed sequentially with saturated aqueous NaHCO3 and brine, and dried and concentrated. The residue was purified by column chromatography on silica gel (12 g), eluting with 50% EtOAc-hexanes, to provide ethyl 2-(3-methoxypyridin-2-yl)acetate as an oil (0.17 g, 81% yield). Mass spectrum m/z 196 (M+H)+.
Quantity
0.385 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
hexanes
Quantity
1.69 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0.133 g
Type
reactant
Reaction Step Two
Quantity
0.262 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

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